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Compound of Interest

Compound Name:
rac-Nicotine-d3 N-β-D-

Glucuronide

Cat. No.: B1159112 Get Quote

Executive Summary & Core Directive
Treat rac-Nicotine-d3 N-β-D-Glucuronide with the same rigor as P-listed acute hazardous

waste (P075).

While often perceived as a "metabolite" and therefore less active than the parent compound,

this glucuronide conjugate presents a latent environmental hazard. Under specific conditions

found in wastewater systems (enzymatic hydrolysis), it can revert to the parent toxic alkaloid

(Nicotine-d3).

Immediate Action Required:

DO NOT dispose of down the drain (Sanitary Sewer).[1]

DO NOT mix with general organic solvent waste streams without segregation.

DO segregate as Acute Toxic Waste.

Hazard Identification & The "Hydrolysis Trap"
To understand the disposal strictness, one must understand the chemical fate of the molecule.

Unlike simple salts, glucuronides are Phase II metabolites designed by biology to be water-

soluble for excretion. However, this process is reversible.
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The Hidden Risk: Wastewater treatment plants and sewer lines are rich in bacteria producing

-glucuronidase. If this compound enters the water system, these enzymes cleave the
glucuronic acid moiety, releasing free Nicotine-d3 into the effluent.
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Figure 1: The "Hydrolysis Trap." Disposal into aqueous systems allows enzymatic cleavage,

reverting the metabolite to its acutely toxic parent form.

Physicochemical & Regulatory Data
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Parameter Specification Operational Implication

Compound Name
rac-Nicotine-d3 N-β-D-

Glucuronide
Stable isotope standard.

CAS Number
34834-67-8 (unlabeled parent

ref)

Use parent CAS for broad

hazard searching if specific d3

CAS is unavailable.

Hazard Statements H300, H310, H330
Fatal if swallowed, in contact

with skin, or inhaled.[2]

RCRA Status P075 (Related)

While P075 explicitly lists

"Nicotine & salts," best practice

dictates treating toxic

metabolites of P-listed waste

as P-listed to avoid "mixture

rule" violations.

Solubility High (Water/Methanol)

High mobility in water systems;

increases risk of leaching if

landfilled improperly.

Deuterium Label Stable Isotope (d3)

Non-Radioactive. Do not

dispose of in radioactive waste

streams unless mixed with

radiolabels.

Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Expired Pure Standard / Spills)
Applicable to: Vials with residual powder, contaminated weigh boats, gloves, and spill cleanup

materials.

Primary Containment:

Place the vial or contaminated debris into a clear, sealable polyethylene bag (e.g., Ziploc).

Label: "Acute Toxic - Nicotine Derivative."
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Secondary Containment (Lab Pack):

Place the sealed bag into a wide-mouth HDPE jar or a dedicated "P-List/Acute Toxic" solid

waste drum.

Segregation: Do not mix with oxidizers or strong acids.

Documentation:

Log the weight accurately. For P-listed waste, accumulation limits are very low (1 kg total

acute waste per month for VSQG status). Even milligram amounts count.

Scenario B: Liquid Waste (LC-MS Effluent)
Applicable to: Mobile phase waste containing the standard after analysis.

Segregation at Source:

Do not plumb LC-MS waste lines directly to the building drain.

Direct effluent into a dedicated solvent waste carboy.

Carboy Compatibility:

Use HDPE or Glass containers.

Labeling: Must explicitly state "Contains Nicotine Metabolites - Toxic."

The "Rinse" Rule:

Containers that held P-listed waste are considered hazardous waste unless triple-rinsed.

[3] However, for acute toxins, the rinsate (the liquid used to rinse) must effectively be

treated as hazardous waste.

Recommendation: Dispose of the empty shipment vial itself as hazardous debris rather

than attempting to triple-rinse and generating liters of contaminated water.
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Waste Generation
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Figure 2: Decision logic for segregating nicotine-derivative waste streams.

Regulatory Compliance & Exemptions
The "Research vs. OTC" Trap
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Researchers often confuse the EPA exemption for Over-the-Counter (OTC) nicotine

patches/gums with laboratory standards.

Exempt: Nicotine patches/gums discarded by a pharmacy or consumer.[4]

NOT Exempt: Nicotine (and its derivatives) used in research, manufacturing, or formulation.

[1]

Rule: Your laboratory standard of rac-Nicotine-d3 N-β-D-Glucuronide is NOT exempt from

hazardous waste regulation.

RCRA Waste Codes
When generating the waste profile for your disposal contractor (e.g., Veolia, Clean Harbors):

P075: Primary code if treating as parent-equivalent (Recommended).

D001: If dissolved in flammable solvents (Methanol/Acetonitrile).

D003: (Reactivity) - Generally not applicable unless mixed with reactive agents.

Emergency Procedures (Spill Response)
In the event of a powder spill or high-concentration liquid release:

Evacuate: Clear the immediate area.

PPE: Don double nitrile gloves, lab coat, and N95 or P100 respirator (dust inhalation is the

fastest toxicity route).

Neutralization:

Do not use bleach (can form chlorinated byproducts).

Absorb liquids with vermiculite or spill pads.

Wipe solids with a damp paper towel (water/detergent) to prevent dust generation.

Disposal: All cleanup materials must go into the "Acute Toxic" waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1159112#rac-nicotine-d3-n-d-glucuronide-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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